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Compound of Interest

Compound Name: Antimony pentasulfide

Cat. No.: B075353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
biological interactions of antimony pentasulfide (CAS 1315-04-4). The information is curated
for professionals in research and drug development, with a focus on detailed experimental
protocols and data presentation.

Physicochemical Properties

Antimony pentasulfide, also known as antimony red, is an inorganic compound with the
chemical formula Sb2Ss.[1][2] It is commercially available as an orange-yellow or reddish
amorphous powder.[3][4] It is important to note that antimony pentasulfide is often considered
a nonstoichiometric compound, meaning its composition can vary, and commercial samples
may contain free sulfur.[1][3]

Table 1: Physicochemical Data of Antimony Pentasulfide
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Property Value References

CAS Number 1315-04-4 [31[4]

Molecular Formula Sh2Ss [1]

Molecular Weight 403.82 g/mol [1]
Orange-yellow to reddish

Appearance [31[4]
amorphous powder

Density 4.12 g/lcm3 [3][4]

Melting Point Decomposes at 75°C [3114]
Insoluble in water and alcohol.

N Soluble in hydrochloric acid,
Solubility [31[4]

caustic alkalies, and

ammonium hydrosulfide.

Synthesis and Purification

Several methods for the synthesis of antimony pentasulfide have been reported. Below are

detailed protocols for two common laboratory-scale preparations.

Experimental Protocol: Synthesis via Decomposition of
a Thioantimonate Salt

This method involves the decomposition of a higher sulfo-salt of antimony, such as sodium

thioantimonate, with a dilute acid.[5]

Materials:

Distilled water

Sulfuric acid (30% solution)

Sodium thioantimonate nonahydrate (NasSbS4-9H20)

Barium chloride solution (for testing)
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Procedure:
e Dissolve 48 grams of sodium thioantimonate nonahydrate in 1 liter of cold distilled water.

e Slowly add 350 ml of 30% sulfuric acid to the sodium thioantimonate solution with constant
stirring. An orange-yellow precipitate of antimony pentasulfide will form.[5]

o Allow the precipitate to settle.
o Decant the supernatant liquid.

o Wash the precipitate by decantation with distilled water until the wash water no longer gives
a positive test for sulfate ions with barium chloride solution.[5]

 After the final wash, allow the solid to settle completely and decant as much of the clear
liquid as possible.

» Transfer the resulting sludge to a large plain filter and allow it to drain for at least 12 hours.
e Dry the pasty antimony pentasulfide at a temperature below 50°C until completely dry.[5]
e Once dry, detach the hardened lumps from the filter paper and pulverize them in a mortar.

o Store the final product in a stoppered bottle.

Experimental Protocol: Synthesis from Antimony
Pentachloride

This method involves the reaction of antimony pentachloride with hydrogen sulfide.[4]
Materials:

e Antimony pentachloride (SbCls)

e Hydrochloric acid (HCI)

» Hydrogen sulfide (H2S) gas
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e Carbon disulfide (CS2) for purification
Procedure:
e Prepare a solution of antimony pentachloride in hydrochloric acid.

e Bubble hydrogen sulfide gas through the solution. This will precipitate antimony
pentasulfide. The reaction is as follows: 2 SbCls + 5 H2S - Sb2Ss + 10 HCI.[4]

« Filter the precipitate.

» To remove any free sulfur, which is a common impurity, wash the precipitate with carbon
disulfide in a Soxhlet extractor.[1]

» Dry the purified antimony pentasulfide in a well-ventilated area, avoiding high

temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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